Cas no 1807211-69-3 (2-(5-Bromo-3-fluoro-2-nitrophenyl)acetonitrile)

• Product Name: 2-(5-Bromo-3-fluoro-2-nitrophenyl)acetonitrile
• CAS No: 1807211-69-3
• MF: C₈H₄BrFN₂O₂
• MW: 259.031964302063
• CID: 4618174
• Update Time: 2025-06-10

2-(5-Bromo-3-fluoro-2-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-3-fluoro-2-nitrophenyl)acetonitrile

• Inchi： 1S/C8H4BrFN2O2/c9-6-3-5(1-2-11)8(12(13)14)7(10)4-6/h3-4H,1H2
• InChI Key： VLKWBFAPZRQLNG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(CC#N)C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(5-Bromo-3-fluoro-2-nitrophenyl)acetonitrile

Comprehensive Overview of 2-(5-Bromo-3-fluoro-2-nitrophenyl)acetonitrile (CAS No. 1807211-69-3)

2-(5-Bromo-3-fluoro-2-nitrophenyl)acetonitrile (CAS No. 1807211-69-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical research, and material science. Its unique molecular structure, featuring a bromine, fluorine, and nitro functional group, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and advanced material development.

The compound's CAS number 1807211-69-3 is a critical identifier for regulatory and sourcing purposes. With the growing demand for halogenated nitrophenyl derivatives, 2-(5-Bromo-3-fluoro-2-nitrophenyl)acetonitrile has gained attention in organic synthesis. Its electron-withdrawing groups enhance reactivity, enabling precise modifications in target molecules. This aligns with current trends in green chemistry and sustainable synthesis, where efficiency and selectivity are prioritized.

In pharmaceutical research, 2-(5-Bromo-3-fluoro-2-nitrophenyl)acetonitrile serves as a precursor for biologically active compounds. Its fluorine and bromine substituents are particularly valuable in designing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance. The compound's role in high-throughput screening and fragment-based drug design further underscores its relevance in modern drug development pipelines.

From a material science perspective, this compound contributes to the synthesis of organic electronic materials and photoactive polymers. Its nitro-aromatic core is instrumental in developing OLEDs and sensors, catering to the booming demand for flexible electronics and smart materials. Researchers are also exploring its potential in catalysis and metal-organic frameworks (MOFs), highlighting its versatility.

Quality and purity are paramount when working with CAS No. 1807211-69-3. Reputable suppliers ensure compliance with ISO standards and provide detailed analytical certificates (e.g., HPLC, NMR). Storage recommendations typically include anhydrous conditions and low temperatures to preserve stability. These protocols align with industry best practices for handling nitrophenyl derivatives.

Environmental and safety considerations for 2-(5-Bromo-3-fluoro-2-nitrophenyl)acetonitrile follow standard laboratory guidelines. While not classified as hazardous under normal conditions, proper PPE (e.g., gloves, goggles) is advised during handling. Disposal should adhere to REACH regulations, reflecting the compound's low ecological toxicity profile. This aligns with the broader shift toward eco-friendly chemical practices in industrial and academic settings.

Market trends indicate rising demand for custom synthesis of halogenated aromatic compounds like 1807211-69-3. Pharmaceutical and biotech companies seek tailored intermediates to accelerate R&D cycles. Concurrently, advancements in flow chemistry and automated synthesis platforms are optimizing production scalability for such niche chemicals, reducing costs and waste generation.

In summary, 2-(5-Bromo-3-fluoro-2-nitrophenyl)acetonitrile (CAS No. 1807211-69-3) represents a multifaceted tool for innovators across disciplines. Its structural features enable diverse applications—from cutting-edge therapeutics to next-gen materials—while adhering to evolving sustainability standards. As research continues to uncover new utilities, this compound will likely remain a staple in advanced chemical synthesis.